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Compound of Interest

Compound Name: Nickel telluride

Cat. No.: B1630438

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides comprehensive, step-by-step guidance for the safe
handling of Nickel telluride (NiTe), including personal protective equipment (PPE)
recommendations, operational procedures, emergency plans, and disposal methods.

Health Hazard Information

Nickel telluride presents several health risks. To the best of our current knowledge, the
chemical, physical, and toxicological properties have not been exhaustively investigated and
recorded.[1] However, Nickel is a confirmed carcinogen with associated experimental
carcinogenic, neoplastigenic, tumorigenic, and teratogenic data.[1] Hypersensitivity to nickel is
common and can result in allergic contact dermatitis, pulmonary asthma, conjunctivitis, and
inflammatory reactions.[1]

Elemental tellurium has relatively low toxicity but is converted in the body to dimethyl telluride,
which imparts a garlic-like odor to breath and sweat.[1] Heavy exposure to tellurium may also
lead to headaches, drowsiness, a metallic taste, loss of appetite, nausea, tremors, convulsions,
and even respiratory arrest.[1]

Potential Health Effects:

 Inhalation: May cause cancer by inhalation.[1] May also cause irritation to the upper
respiratory tract and mucous membranes, a dry mouth, coughing, and shortness of breath.

[2]
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 Ingestion: Harmful if swallowed.[1] Large doses may cause intestinal disorders, convulsions,
and asphyxia.[2]

» Skin Contact: May cause sensitization by skin contact, leading to "nickel itch," allergic
dermatitis, and eczematous dermatitis.[1][2] It is an irritant to the skin and mucous
membranes.[1]

e Eye Contact: May cause irritation, redness, itching, and watering.[1][2]

Exposure Limits

Component OSHAI/PEL ACGIHI/TLV
Nickel 1 mg/m3 0.1 mg/m3
Tellurium Compounds 0.1 mg/m3 0.1 mg/m3

Data sourced from ESPI Metals Safety Data Sheet.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE program is crucial for minimizing exposure to Nickel telluride. The
following equipment is mandatory when handling this substance:

PPE Category Specification

A NIOSH/MSHA or European Standard EN 149
Respiratory approved respirator should be used if exposure

limits are exceeded.[3]

Hand Impervious gloves are required.[1]

Safety glasses or chemical safety goggles

Eye conforming to OSHA or European standards.[1]

[3]

Protective work clothing to prevent skin
Body
exposure.[1][3]
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Operational and Disposal Plans
Handling and Storage

Handling: Always handle Nickel telluride in a properly operating chemical fume hood with
an average face velocity of at least 100 feet per minute.[1] Obtain special instructions before
use and do not handle until all safety precautions have been read and understood.[3] Avoid
creating dust.[3] Do not eat, drink, or smoke in the work area.[1][4] Wash hands thoroughly
after handling.[1][3]

Storage: Keep containers tightly sealed and store in a cool, dry, and well-ventilated place.[1]
[3] Store locked up.[3][4]

Spill Procedures

In the event of a Nickel telluride spill, follow these steps:

Evacuate: Immediately notify personnel in the area and evacuate non-essential individuals.

[11[5]
Ventilate: Ensure adequate ventilation in the spill area.[1]

Contain: Wear appropriate PPE and cover the spill with absorbent paper to prevent
spreading.[2][5]

Clean-up: Use a vacuum with a HEPA filter to collect the spilled material and place it in a
sealed container for disposal.[2] Avoid raising dust.[2]

Decontaminate: Wash the spill area thoroughly.

Report: Report the incident to the appropriate safety officer.[5]

Disposal

Dispose of Nickel telluride waste in accordance with all applicable federal, state, and local

regulations.[1] The material should be placed in a suitable, closed container for disposal.[3]

Emergency Procedures for Exposure
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In case of any exposure, seek immediate medical attention.[1]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.[1][2]

Ingestion: Do NOT induce vomiting. Give 1-2 glasses of milk or water.[2]

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water
for at least 15 minutes.[1][2][3]

Eye Contact: Flush eyes with lukewarm water for at least 15 minutes, lifting the upper and
lower eyelids.[1][2]

Visual Workflow Guides

The following diagrams illustrate key safety and handling procedures for Nickel telluride.
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Safe Handling of Nickel Telluride
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Caption: Workflow for the safe handling of Nickel telluride in a laboratory setting.
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Nickel Telluride Spill Response
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Caption: Step-by-step procedure for responding to a Nickel telluride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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